molecular formula C20H16BrNO6S B300916 {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid

Cat. No. B300916
M. Wt: 478.3 g/mol
InChI Key: XUZWRXUTXIARES-IUXPMGMMSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid, also known as BZMT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. BZMT is a thiazolidine derivative that has been shown to exhibit anti-inflammatory and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is not fully understood. However, studies have suggested that {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid exerts its anti-inflammatory and anti-cancer effects by modulating various signaling pathways in cells. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has also been shown to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to exhibit anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the regulation of inflammation. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has also been shown to induce apoptosis in cancer cells by activating various pro-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is its potential applications in the treatment of various diseases, including cancer. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been shown to exhibit potent anti-cancer properties in various in vitro and in vivo studies. However, one of the limitations of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid. One potential direction is the development of more efficient synthesis methods for {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid. Another potential direction is the investigation of the pharmacokinetics and pharmacodynamics of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid in vivo. Additionally, further studies are needed to fully understand the mechanism of action of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid and its potential applications in the treatment of various diseases.
Conclusion
In conclusion, {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid exhibits anti-inflammatory and anti-cancer properties and has been shown to modulate various signaling pathways in cells. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has several advantages and limitations for lab experiments, and there are several potential future directions for the study of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid. Overall, {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has the potential to be a valuable tool in the treatment of various diseases, including cancer.

Synthesis Methods

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid can be synthesized through a multi-step process that involves the reaction of 5-bromo-2-methoxyphenol with ethyl 4-bromobutyrate to form the corresponding ester. The ester is then reacted with thiosemicarbazide to form the thiazolidine derivative. The final step involves the reaction of the thiazolidine derivative with 3-benzyl-2,4-dioxothiazolidine to form {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid.

Scientific Research Applications

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has been extensively studied in the field of medicine due to its potential applications in the treatment of various diseases. One of the most promising applications of {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid is in the treatment of cancer. Studies have shown that {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid exhibits anti-cancer properties by inducing apoptosis in cancer cells. {4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.

properties

Product Name

{4-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy}acetic acid

Molecular Formula

C20H16BrNO6S

Molecular Weight

478.3 g/mol

IUPAC Name

2-[4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-5-bromo-2-methoxyphenoxy]acetic acid

InChI

InChI=1S/C20H16BrNO6S/c1-27-15-7-13(14(21)9-16(15)28-11-18(23)24)8-17-19(25)22(20(26)29-17)10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,23,24)/b17-8-

InChI Key

XUZWRXUTXIARES-IUXPMGMMSA-N

Isomeric SMILES

COC1=C(C=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)OCC(=O)O

SMILES

COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)OCC(=O)O

Canonical SMILES

COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)Br)OCC(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.